Cas no 112776-84-8 (Dimethyl 4-iodopyridine-2,6-dicarboxylate)
112776-84-8 structure
Product Name:Dimethyl 4-iodopyridine-2,6-dicarboxylate
CAS No:112776-84-8
MF:C9H8INO4
MW:321.068594932556
MDL:MFCD14636226
CID:1094383
PubChem ID:13794410
Update Time:2025-04-20
Dimethyl 4-iodopyridine-2,6-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 4-iodopyridine-2,6-dicarboxylate
- 2,6-Pyridinedicarboxylic acid,4-iodo-,dimethyl ester
- 112776-84-8
- 2,6-Pyridinedicarboxylic acid, 4-iodo-, 2,6-dimethyl ester
- MFCD14636226
- CS-0451331
- SY249907
- A930706
- J-400912
- SCHEMBL15894976
- DB-220396
- 2,6-DIMETHYL 4-IODOPYRIDINE-2,6-DICARBOXYLATE
- AC8958
- Dimethyl 4-iodopyridine-2,6-dicarboxylate;2,6-Pyridinedicarboxylic acid,4-iodo-,dimethyl ester
- Dimethyl4-iodopyridine-2,6-dicarboxylate
- 2,6-Pyridinedicarboxylic acid, 4-iodo-, dimethyl ester
-
- MDL: MFCD14636226
- Inchi: 1S/C9H8INO4/c1-14-8(12)6-3-5(10)4-7(11-6)9(13)15-2/h3-4H,1-2H3
- InChI Key: OIFGTELVXIXXQU-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)OC)N=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 320.95000
- Monoisotopic Mass: 320.94981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- PSA: 65.49000
- LogP: 1.25940
Dimethyl 4-iodopyridine-2,6-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029187513-1g |
Dimethyl 4-iodopyridine-2,6-dicarboxylate |
112776-84-8 | 95% | 1g |
$502.44 | 2023-09-04 | |
| Chemenu | CM170180-1g |
dimethyl 4-iodopyridine-2,6-dicarboxylate |
112776-84-8 | 95% | 1g |
$549 | 2021-08-05 | |
| Chemenu | CM170180-1g |
dimethyl 4-iodopyridine-2,6-dicarboxylate |
112776-84-8 | 95% | 1g |
$549 | 2023-02-19 | |
| eNovation Chemicals LLC | D779214-5g |
Dimethyl 4-Iodopyridine-2,6-dicarboxylate |
112776-84-8 | 95% | 5g |
$540 | 2024-07-20 | |
| 1PlusChem | 1P00HCW4-100mg |
2,6-Pyridinedicarboxylic acid, 4-iodo-, dimethyl ester |
112776-84-8 | 95% | 100mg |
$103.00 | 2023-12-26 | |
| 1PlusChem | 1P00HCW4-250mg |
2,6-Pyridinedicarboxylic acid, 4-iodo-, dimethyl ester |
112776-84-8 | 95% | 250mg |
$148.00 | 2023-12-26 | |
| 1PlusChem | 1P00HCW4-1g |
2,6-Pyridinedicarboxylic acid, 4-iodo-, dimethyl ester |
112776-84-8 | 95% | 1g |
$263.00 | 2023-12-26 | |
| 1PlusChem | 1P00HCW4-5g |
2,6-Pyridinedicarboxylic acid, 4-iodo-, dimethyl ester |
112776-84-8 | 95% | 5g |
$740.00 | 2023-12-26 | |
| 1PlusChem | 1P00HCW4-10g |
2,6-Pyridinedicarboxylic acid, 4-iodo-, dimethyl ester |
112776-84-8 | 95% | 10g |
$1250.00 | 2023-12-26 | |
| 1PlusChem | 1P00HCW4-25g |
2,6-Pyridinedicarboxylic acid, 4-iodo-, dimethyl ester |
112776-84-8 | 95% | 25g |
$2712.00 | 2023-12-26 |
Dimethyl 4-iodopyridine-2,6-dicarboxylate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
112776-84-8 (Dimethyl 4-iodopyridine-2,6-dicarboxylate) Related Products
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- 69950-65-8(Methyl 6-formylpyridine-2-carboxylate)
- 39977-44-1(methyl 6-(hydroxymethyl)pyridine-2-carboxylate)
- 565237-07-2(2-Pyridinemethanol,4-iodo-, 2-acetate)
- 40740-41-8(Methyl 4-iodo-1H-pyrrole-2-carboxylate)
- 7170-36-7(6-(methoxycarbonyl)pyridine-2-carboxylic acid)
- 405939-79-9(4-iodopyridine-2-carboxylic acid)
- 13602-11-4(Methyl 6-methylpyridine-2-carboxylate)
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